Cas no 1003709-47-4 (2-Bromo-4-fluoro-6-methylbenzoic acid)

• Product Name: 2-Bromo-4-fluoro-6-methylbenzoic acid
• CAS No: 1003709-47-4
• MF: C₈H₆BrFO₂
• MW: 233.034445285797
• MDL: MFCD09263435
• CID: 838139
• PubChem ID: 45073547
• Update Time: 2025-04-19

2-Bromo-4-fluoro-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-fluoro-6-methylbenzoic acid
• AG-C-28791
• ANW-54399
• CTK7B7982
• LS10527
• PubChem1363
• SureCN1870058
• 2-Bromo-4-fluoro-6-methylbenzoicacid
• VOFBSAUUUDKWGR-UHFFFAOYSA-N
• RP28050
• FCH1392013
• CM12507
• 2-bromo-4-fluoro-6-methyl-benzoic acid
• BC002149
• AX8169898
• AB0031291
• X4312
• 4-Fluoro-2-bromo-6-methylbenzoic acid
• CS-0041779
• DB-025855
• DS-11857
• 1003709-47-4
• EN300-1301368
• AKOS016001393
• J-508288
• SCHEMBL1870058
• Z1269190407
• Benzoic acid, 2-bromo-4-fluoro-6-methyl-
• DTXSID00662783
• MFCD09263435

• MDL： MFCD09263435
• Inchi： 1S/C8H6BrFO2/c1-4-2-5(10)3-6(9)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： VOFBSAUUUDKWGR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C(=O)O)F

Computed Properties

• Exact Mass: 231.95348
• Monoisotopic Mass: 231.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.6

Experimental Properties

• Density: 1.680±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives